Cas no 62557-42-0 (4-Thiazoleacetic acid, 2-[(aminocarbonyl)amino]-, ethyl ester)
62557-42-0 structure
Product Name:4-Thiazoleacetic acid, 2-[(aminocarbonyl)amino]-, ethyl ester
CAS No:62557-42-0
MF:C8H11N3O3S
MW:229.256240129471
CID:440295
PubChem ID:20288653
Update Time:2025-04-19
4-Thiazoleacetic acid, 2-[(aminocarbonyl)amino]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazoleacetic acid, 2-[(aminocarbonyl)amino]-, ethyl ester
- ethyl 2-[2-(carbamoylamino)-1,3-thiazol-4-yl]acetate
- SCHEMBL11368738
- LLDJUEPXEKNSFA-UHFFFAOYSA-N
- AKOS009146151
- Ethyl [2-(carbamoylamino)-1,3-thiazol-4-yl]acetate
- ethyl 2-ureidothiazol-4-ylacetate
- 62557-42-0
- DTXSID60604684
-
- Inchi: 1S/C8H11N3O3S/c1-2-14-6(12)3-5-4-15-8(10-5)11-7(9)13/h4H,2-3H2,1H3,(H3,9,10,11,13)
- InChI Key: LLDJUEPXEKNSFA-UHFFFAOYSA-N
- SMILES: S1C(NC(N)=O)=NC(=C1)CC(=O)OCC
Computed Properties
- Exact Mass: 229.05223
- Monoisotopic Mass: 229.05211239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 123Ų
Experimental Properties
- PSA: 94.31
4-Thiazoleacetic acid, 2-[(aminocarbonyl)amino]-, ethyl ester Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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